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For researchers, scientists, and drug development professionals in the poultry industry,

optimizing layer performance is a paramount goal. Micronutrients, particularly zinc, play a

pivotal role in this endeavor. While inorganic zinc sources have been traditionally used, organic

zinc chelates are gaining prominence due to their potential for enhanced bioavailability and

efficacy. This guide provides an objective comparison of various zinc chelates, supported by

experimental data, to aid in the formulation of advanced nutritional strategies for laying hens.

The primary advantage of chelated zinc lies in its superior bioavailability compared to inorganic

forms like zinc sulfate.[1] This enhanced absorption is attributed to the protective bonding of

zinc to organic ligands, such as amino acids, which prevents the mineral from forming insoluble

complexes in the digestive tract. This leads to more efficient utilization of zinc for various

physiological functions crucial for optimal laying performance.

Performance Under Scrutiny: Key Production
Parameters
The true measure of a feed additive's worth is its impact on key performance indicators.

Multiple studies have demonstrated the positive effects of zinc chelates on egg production,
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eggshell quality, and the overall health of laying hens.

Egg Production and Feed Efficiency
Supplementation with organic zinc sources, such as zinc-methionine (Zn-Met) and zinc-

threonine (Zn-Thr), has been shown to improve egg mass and egg production while decreasing

the feed conversion ratio compared to inorganic zinc oxide.[2][3] In aged broiler breeders,

dietary supplementation with 75 mg/kg of zinc methionine hydroxy analog (Zn-MHA) resulted in

a higher laying rate and average egg weight compared to a diet with 100 mg/kg of zinc sulfate.

[4] Similarly, another study found that hens receiving organic zinc showed a significant increase

in egg mass.[5] However, it's noteworthy that some studies have reported no significant

differences in egg production and feed intake between hens fed different zinc sources.[2][6]

Eggshell Quality: The First Line of Defense
A significant portion of economic loss in the egg industry is due to poor eggshell quality. Zinc is

a crucial component of carbonic anhydrase, an enzyme essential for the deposition of calcium

carbonate in the eggshell. Research indicates that organic zinc sources can positively influence

eggshell integrity. For instance, zinc glycinate supplementation has been shown to improve

eggshell thickness, stability, and relative weight.[7] Furthermore, a study on aged laying hens

revealed that 30 mg/kg of organic zinc improved the cortical thickness of the tibia, which is a

key indicator of calcium metabolism and, by extension, eggshell formation.[5][8] In contrast,

some studies have found no significant differences in eggshell weight and thickness between

organic and inorganic zinc supplementation.[2][9]

Bioavailability and Physiological Impact
The superior performance of zinc chelates is intrinsically linked to their higher bioavailability.

Studies in broilers have shown that the relative bioavailability of chelated zinc can be

significantly higher than that of zinc sulfate, especially in the presence of antagonists like high

calcium and phosphorus levels.[1] This enhanced bioavailability leads to better tissue

deposition and utilization.

Zinc Deposition and Antioxidant Status
Research has shown that supplementation with zinc, particularly organic forms, leads to

increased zinc deposition in tissues like the liver, duodenum, and jejunum.[5][6] This indicates a
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more efficient uptake and storage of the mineral. Furthermore, both organic and inorganic zinc

supplements have been found to enhance the activity of superoxide dismutase, a key

antioxidant enzyme, suggesting a role for zinc in mitigating oxidative stress in laying hens.[5]

Bone Strength
In addition to its role in eggshell formation, zinc is vital for skeletal integrity. Studies have

demonstrated that organic zinc is more efficient than inorganic zinc in improving the bone

strength of aged laying hens.[5][8]

Quantitative Data Summary
To facilitate a clear comparison, the following tables summarize the quantitative data from

various studies on the effects of different zinc sources on laying hen performance.

Table 1: Effect of Zinc Source on Egg Production and Feed Conversion Ratio (FCR)

Zinc Source
Supplement
ation Level
(mg/kg)

Egg
Production
(%)

Egg Mass (
g/day )

FCR Study

Control (No

added Zn)
- - - - [2][3]

Zinc Oxide 30 Lower Lower Higher [2][3]

Zinc Oxide 60 Lower Lower Higher [2][3]

Zinc-

Methionine
30, 60, 90 Increased Increased Decreased [2][3]

Zinc-

Threonine
30, 60, 90 Increased Increased Decreased [2][3]

Zinc Sulfate 100 - - - [4]

Zn-MHA 75 Higher Higher Improved [4]

Organic Zinc 100 Higher Higher Improved [10]

Table 2: Effect of Zinc Source on Eggshell Quality
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Zinc Source
Supplementati
on Level
(mg/kg)

Eggshell
Thickness
(mm)

Eggshell
Strength (N)

Study

Control (No

added Zn)
- - - [7]

Zinc Glycinate 60 Increased Increased [7]

Organic Zinc 30 - - [5][8]

Zinc Sulfate - - - [11]

Availa®Zn

(Chelate)
120 - Improved [11]

Table 3: Relative Bioavailability of Zinc Chelates Compared to Zinc Sulfate (Value of 100%)

Zinc Chelate Bioavailability (%) Tissue Measured Study

Zinc Amino Acid

Chelate
104 Bone and Mucosal Zn [12]

KeyShure Zinc

(Proteinate)
139 Bone and Mucosal Zn [12]

Zinc Proteinate A 139 Bone Zn [13]

Zinc Amino Acid

Chelate
83 Bone Zn [13]

Experimental Protocols
The findings presented in this guide are based on rigorous scientific studies. Below are

summaries of the methodologies employed in key experiments.

Study 1: Niknia et al. (2022)[5][9]
Objective: To investigate the effect of organic and inorganic zinc sources on antioxidant

activity, bone strength, and zinc deposition in older laying hens.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.researchgate.net/publication/395088139_The_chelate_glycinate_of_zinc_copper_and_iron_Effects_on_egg_quality_traits_blood_indices_and_yolk_cholesterol_in_laying_hens
https://www.researchgate.net/publication/395088139_The_chelate_glycinate_of_zinc_copper_and_iron_Effects_on_egg_quality_traits_blood_indices_and_yolk_cholesterol_in_laying_hens
https://pubmed.ncbi.nlm.nih.gov/35925611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9514485/
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=1135&context=animalscidiss
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=1135&context=animalscidiss
https://balchem.com/wp-content/uploads/2024/11/Cao-Research-Summary-1.pdf
https://balchem.com/wp-content/uploads/2024/11/Cao-Research-Summary-1.pdf
https://pubmed.ncbi.nlm.nih.gov/10947086/
https://pubmed.ncbi.nlm.nih.gov/10947086/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animals: 175 Leghorn laying hens (W36), 80 weeks of age.

Experimental Design: Completely randomized design with seven treatment groups and five

replications.

Treatments:

Control (no zinc supplementation)

Zinc sulphate at 15, 30, and 45 mg/kg

Organic zinc at 15, 30, and 45 mg/kg

Duration: Not specified in the provided text.

Parameters Measured: Feed intake, egg mass, feed conversion ratio, serum superoxide

dismutase activity, tibia cortical thickness, and zinc deposition in tissues.

Study 2: Mohammadi et al. (2020)[2][3]
Objective: To compare the effects of supplementary zinc-threonine, zinc-methionine, and

zinc oxide on laying performance, egg quality, and zinc bioavailability.

Animals: 160 Hy-Line W36 hens.

Experimental Design: Completely randomized design with 10 treatments and 4 replications

of 4 hens each.

Treatments:

Control (basal diet with 30.3 mg/kg Zn) for a 4-week depletion period.

Basal diet supplemented with 30, 60, and 90 mg/kg of Zn from ZnO, Zn-Met, and Zn-Thr

sources.

Duration: 10 weeks (from 36 to 45 weeks of age).

Parameters Measured: Egg weight, feed intake, egg production, egg mass, feed conversion

ratio, eggshell weight, eggshell percentage, albumen weight, and zinc content in egg and
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excreta.

Study 3: Al-Obaidi et al. (2022)[11]
Objective: To determine the effect of dietary supplementation of organic zinc on the

productive performance of laying hens.

Animals: 120 ISA-Brown layers, 20 weeks of age.

Experimental Design: Hens were randomly distributed into four treatments with three

replicates each.

Treatments: Basal diet supplemented with organic zinc at 0 (T1), 100 (T2), 200 (T3), and 300

(T4) mg/kg.

Duration: Not specified in the provided text.

Parameters Measured: Feed intake, feed conversion ratio, egg production, egg mass, and

egg quality.

Visualizing the Process: Experimental Workflow
To provide a clearer understanding of the research process, the following diagram illustrates a

typical experimental workflow for evaluating zinc chelates in laying hens.
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Caption: A generalized workflow for studies comparing zinc chelates in laying hens.

Zinc's Role in Cellular Function: A Simplified
Pathway
Zinc is a cofactor for numerous enzymes and transcription factors, playing a critical role in

various metabolic pathways. The following diagram illustrates a simplified pathway of zinc

absorption and its subsequent involvement in key physiological functions in a laying hen.
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Caption: Simplified pathway of zinc absorption and its role in laying hen physiology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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